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For Researchers, Scientists, and Drug Development Professionals

Introduction
Oleyl alcohol, a long-chain unsaturated fatty alcohol, is a versatile excipient and intermediate

in pharmaceutical and cosmetic formulations. Its utility as an emollient, emulsifier, and

penetration enhancer necessitates a thorough understanding of its safety profile and handling

requirements to ensure occupational safety and experimental integrity. This technical guide

provides an in-depth overview of the safety data sheet (SDS) for Oleyl alcohol, detailed

handling precautions, and relevant experimental protocols for safety assessment.

Core Safety and Physical Properties
A comprehensive understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. The following tables summarize the key quantitative data for

Oleyl alcohol.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₈H₃₆O [1][2]

Molecular Weight 268.48 g/mol [1][2]

Appearance
Colorless to pale yellow oily

liquid
[3]

Odor Fatty animal odor [4]

Melting Point ~ 6 °C / 42.8 °F [2]

Boiling Point 206 - 207 °C / 402.8 - 404.6 °F [2]

Flash Point 180 °C / 356 °F (closed cup) [2]

Density 0.849 g/mL at 25 °C [5]

Water Solubility Immiscible [2][4]

Solubility in Other Solvents Soluble in alcohol and ether [4]

Refractive Index 1.461 [1][2]

Fire Safety Data
Oleyl alcohol is a combustible liquid, and appropriate fire safety measures must be in place.
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Property Value Source

Flash Point 180 °C / 356 °F (closed cup) [2]

Autoignition Temperature Not available

NFPA Rating
Health: 1, Flammability: 0,

Instability: 0

Suitable Extinguishing Media

Carbon dioxide (CO₂), powder,

water spray, alcohol-resistant

foam. In case of a major fire,

evacuate the area and fight the

fire remotely due to the risk of

explosion.

[6]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[6]

Toxicity Data
The toxicological properties of Oleyl alcohol have not been fully investigated. However,

available data indicates that it can cause skin and eye irritation.

Test Species Result Source

Draize test, eye Rabbit 100 mg/24H Mild

Draize test, skin Rabbit 500 mg/24H Mild

Draize test, skin Rabbit 100 mg/24H Severe

Oral LD₅₀ (Rat) N.A. [4]

Inhalation LC₅₀ (Rat) N.A. [4]

Dermal LD₅₀ (Rabbit) N.A. [4]

Hazard Identification and Handling Precautions
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Oleyl alcohol is classified as a skin and eye irritant.[1][7] Adherence to proper handling

procedures is crucial to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) approved standards.[8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[2][9] Gloves must be inspected prior to use and disposed of in

accordance with applicable laws and good laboratory practices.[4]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a full-face respirator with an appropriate cartridge (e.g., type ABEK, EN

14387).[4]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands before breaks and at the end of the workday.[4]

Engineering Controls
Ensure adequate ventilation in the handling area.

Eyewash stations and safety showers should be in close proximity to the workstation.[6]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8] For

long-term storage, a freezer is recommended.[7] Keep away from incompatible materials

such as acids and oxidizing agents.[6]

Emergency Procedures
First Aid Measures

Eye Contact: Rinse cautiously with water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention if irritation persists.[2][5]
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Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation occurs, get medical

advice/attention.[5][6]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.[2][5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce

vomiting. Get medical aid.[5][6]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid breathing vapors, mist, or gas.[4]

Environmental Precautions: Do not let the product enter drains.[4]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust) and dispose of as hazardous waste.

Keep in suitable, closed containers for disposal.[4][6]

Experimental Protocols for Safety Assessment
The following are summaries of standardized protocols for assessing the skin and eye irritation

potential of chemicals like Oleyl alcohol. These are based on the OECD Guidelines for the

Testing of Chemicals.

OECD 404: Acute Dermal Irritation/Corrosion
This test guideline describes a procedure for the assessment of acute skin irritation and

corrosion.

Principle: A single dose of the test substance is applied to the skin of an experimental animal

(typically an albino rabbit) for a defined period. The skin is then observed for signs of

erythema (redness) and edema (swelling).

Methodology:
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Animal Selection: Healthy young adult albino rabbits are used.

Test Substance Application: Approximately 0.5 mL (for liquids) or 0.5 g (for solids and

semi-solids) of the test substance is applied to a small area (about 6 cm²) of shaved skin

and covered with a gauze patch and semi-occlusive dressing.

Exposure Duration: The exposure period is typically 4 hours.[4]

Observation: The skin is examined for erythema and edema and scored at 1, 24, 48, and

72 hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of the effects.[7]

Interpretation of Results: The severity of the skin reaction is scored based on a standardized

grading scale. The reversibility of the skin reactions is a key factor in determining the

irritation potential.

OECD 405: Acute Eye Irritation/Corrosion
This guideline details the procedure for evaluating the potential of a substance to cause eye

irritation or corrosion.

Principle: A single dose of the test substance is applied to one eye of an experimental animal

(albino rabbit), with the untreated eye serving as a control. The eye is then examined for any

lesions of the cornea, iris, and conjunctivae.[3]

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.

Test Substance Application: A single dose of the test substance (0.1 mL for liquids) is

instilled into the conjunctival sac of one eye.[10]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10] The

degree of eye irritation/corrosion is evaluated by scoring lesions of the conjunctiva,

cornea, and iris. The observation period can extend up to 21 days to assess the

reversibility of effects.[6][8]
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Interpretation of Results: Ocular lesions are scored using a standardized system. The

classification of the substance as an irritant or corrosive depends on the severity and

reversibility of the observed effects.

Visualized Workflows
General Handling Workflow for Oleyl Alcohol
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General Handling Workflow for Oleyl Alcohol
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Caption: A flowchart outlining the safe handling procedure for Oleyl alcohol.
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First Aid Decision-Making for Oleyl Alcohol Exposuredot

Exposure Event Occurs
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Skin
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Inhalation

Ingestion

Ingestion

Wash with soap & water for 15 min.
Remove contaminated clothing.

Rinse with water for 15 min.
Lift eyelids.

Move to fresh air.
If not breathing, give artificial respiration.

Rinse mouth with water.
Drink plenty of water.

Irritation Persists? Irritation Persists? Symptoms Occur? Symptoms Persist?

Seek Medical Attention

Yes Yes Yes Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Oleyl Alcohol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678992#oleyl-alcohol-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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